Cas no 2171678-10-5 (2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohex-5-enoic acid)

• Product Name: 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohex-5-enoic acid
• CAS No: 2171678-10-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5760573
• PubChem ID: 165509624
• Update Time: 2025-05-26

2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2171678-10-5
• EN300-1533703
• 2-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hex-5-enoic acid
• 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohex-5-enoic acid

• Inchi： 1S/C28H32N2O5/c1-2-3-15-25(27(32)33)30-26(31)23(18-9-8-10-18)16-29-28(34)35-17-24-21-13-6-4-11-19(21)20-12-5-7-14-22(20)24/h2,4-7,11-14,18,23-25H,1,3,8-10,15-17H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DJMSVETXRCPCOI-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)NC(C(=O)O)CCC=C

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohex-5-enoic acid

Compound CAS No. 2171678-10-5: A Comprehensive Overview

The compound with CAS No. 2171678-10-5, known as 2-(cyclobutyl)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}propanamidohex-5-enoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biotechnology. This compound is characterized by its complex structure, which includes a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hexenoic acid chain. The combination of these functional groups makes it a versatile molecule with applications in drug discovery, materials science, and biochemical research.

Recent studies have highlighted the importance of Fmoc protecting groups in peptide synthesis and medicinal chemistry. The Fmoc group is widely used due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a critical role in protecting the amine functionality during synthetic procedures, ensuring high yields and purity in the final product. This makes the compound an attractive candidate for use in peptide-based drug development.

The presence of the cyclobutyl group introduces unique steric and electronic properties to the molecule. Cyclobutane rings are known for their strained geometry, which can influence the reactivity and selectivity of compounds in various chemical reactions. In this compound, the cyclobutyl group may enhance the molecule's ability to interact with specific biological targets, such as enzymes or receptors, making it a promising lead for drug design.

The hexenoic acid chain adds another layer of complexity to the molecule's structure. This chain can participate in various types of interactions, including hydrogen bonding and hydrophobic interactions, which are crucial for molecular recognition in biological systems. Recent research has shown that molecules with similar structures exhibit potent bioactivity against various pathogens, suggesting that this compound may have antimicrobial or antiviral properties.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions. The synthesis typically begins with the formation of the Fmoc protected amine intermediate, followed by coupling reactions to introduce the cyclobutyl and hexenoic acid moieties. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high efficiency and scalability.

Looking ahead, the potential applications of this compound are vast. Its unique structure makes it a valuable tool in medicinal chemistry for designing novel therapeutics targeting complex biological systems. Additionally, its structural features suggest potential applications in materials science, such as in the development of advanced polymers or nanomaterials with tailored properties.

In conclusion, CAS No. 2171678-10-5 represents a cutting-edge molecule at the intersection of organic synthesis and biotechnology. With its intricate structure and versatile functional groups, this compound holds immense promise for advancing scientific research and innovation across multiple disciplines.